Cas no 903346-03-2 (2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide)

• Product Name: 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide
• CAS No: 903346-03-2
• MF: C₂₅H₂₂FN₃O₂
• MW: 415.459489345551
• CID: 5493999
• PubChem ID: 16955690
• Update Time: 2025-06-08

2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-fluorophenyl)-3-[4-(propan-2-yl)benzoyl]indolizine-1-carboxamide
• 903346-03-2
• STL275358
• AKOS016376451
• 2-amino-N-(4-fluorophenyl)-3-(4-propan-2-ylbenzoyl)indolizine-1-carboxamide
• 2-amino-N-(4-fluorophenyl)-3-{[4-(propan-2-yl)phenyl]carbonyl}indolizine-1-carboxamide
• 2-amino-N-(4-fluorophenyl)-3-(4-isopropylbenzoyl)indolizine-1-carboxamide
• F2633-0636
• 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide

• Inchi： 1S/C25H22FN3O2/c1-15(2)16-6-8-17(9-7-16)24(30)23-22(27)21(20-5-3-4-14-29(20)23)25(31)28-19-12-10-18(26)11-13-19/h3-15H,27H2,1-2H3,(H,28,31)
• InChI Key： FQIRQWFVDKAJCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C(=C(C(C2C=CC(=CC=2)C(C)C)=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 415.16960512g/mol
• Monoisotopic Mass: 415.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide

Comprehensive Overview of 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide (CAS No. 903346-03-2)

2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide (CAS No. 903346-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the indolizine class, a heterocyclic framework known for its versatility in drug discovery. The presence of both amino and carboxamide functional groups enhances its ability to interact with biological targets, making it a promising candidate for further study.

In recent years, the scientific community has shown growing interest in indolizine derivatives, particularly those with fluorophenyl and benzoyl substituents, as they exhibit notable bioactivity. The compound’s CAS No. 903346-03-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in academic and industrial settings. Its molecular structure, featuring a propan-2-yl group, contributes to its lipophilicity, which is a key factor in drug absorption and distribution.

The synthesis of 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Researchers often explore its potential as a kinase inhibitor or receptor modulator, aligning with current trends in personalized medicine and targeted therapies. Given the rising demand for novel small-molecule drugs, this compound’s mechanism of action and pharmacokinetic profile are subjects of ongoing investigation.

From an industrial perspective, the scalability of producing CAS No. 903346-03-2 is a topic of interest, especially in the context of green chemistry and sustainable manufacturing. Optimizing synthetic routes to minimize waste and energy consumption aligns with global initiatives for environmentally friendly practices. Additionally, the compound’s stability under various storage conditions is a practical consideration for laboratories and pharmaceutical companies.

Another area of exploration is the compound’s potential role in addressing drug-resistant infections or chronic diseases, which are among the most pressing health challenges today. Its structural complexity allows for modifications that could enhance efficacy or reduce side effects, a strategy widely employed in medicinal chemistry. Collaborative efforts between academia and industry are essential to unlock its full therapeutic potential.

For researchers seeking detailed information on 2-amino-N-(4-fluorophenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide, databases such as PubChem and Reaxys provide valuable spectral data and literature references. The compound’s IUPAC name and SMILES notation are also frequently searched, reflecting the need for accurate chemical descriptors in digital platforms. As artificial intelligence (AI) tools become more integrated into drug discovery, the ability to predict the properties of such compounds is advancing rapidly.

In conclusion, CAS No. 903346-03-2 represents a fascinating example of modern chemical innovation. Its combination of a fluorophenyl moiety and indolizine core offers a rich platform for further exploration. Whether in the context of drug development, material science, or biochemical assays, this compound continues to inspire new avenues of research and application.